Cas no 101498-88-8 (Ethyl 3-(4-(tert-butyl)phenyl)-3-oxopropanoate)

Ethyl 3-(4-(tert-butyl)phenyl)-3-oxopropanoate is a β-keto ester compound characterized by its versatile reactivity in organic synthesis. The presence of the tert-butyl group enhances steric and electronic effects, influencing its stability and reactivity in condensation and cyclization reactions. This compound serves as a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals, particularly in the synthesis of heterocyclic frameworks. Its ester functionality allows for further derivatization, while the keto group enables participation in Michael additions and nucleophilic substitutions. The product exhibits good solubility in common organic solvents, facilitating its use in homogeneous reaction conditions. Its structural features make it suitable for applications requiring controlled reactivity and selectivity in synthetic pathways.
Ethyl 3-(4-(tert-butyl)phenyl)-3-oxopropanoate structure
101498-88-8 structure
Product Name:Ethyl 3-(4-(tert-butyl)phenyl)-3-oxopropanoate
CAS No:101498-88-8
MF:C15H20O3
MW:248.317504882813
MDL:MFCD03424822
CID:137148
PubChem ID:2757310
Update Time:2025-05-20

Ethyl 3-(4-(tert-butyl)phenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(4-(tert-butyl)phenyl)-3-oxopropanoate
    • 3-(4-tert-Butylphenyl)-3-oxopropionic acid ethyl ester
    • 3-(4-TERT-BUTYLPHENYL)-3-OXO-PROPIONIC ACID ETHYLESTER
    • Benzenepropanoic acid,4-(1,1-dimethylethyl)-b-oxo-, ethyl ester
    • ETHYL 3-(4-TERT-BUTYLPHENYL)-3-OXOPROPANOATE
    • 4-t-Butylbenzoylessigsaeure-ethylester
    • AC-7795
    • ethyl 4-tert-butylbenzoylacetate
    • p-tert-butylbenzoylacetic ester
    • SCHEMBL2131704
    • tert-butyl?2-cyanopyridin-4-ylcarbamate
    • DTXSID60373828
    • BEA49888
    • AKOS009259975
    • A1-25163
    • Ethyl (4-tert-butylbenzoyl)acetate
    • MFCD03424822
    • Benzenepropanoic acid, 4-(1,1-dimethylethyl)-beta-oxo-, ethyl ester
    • 101498-88-8
    • TQP1122
    • MDL： MFCD03424822
    • Inchi： 1S/C15H20O3/c1-5-18-14(17)10-13(16)11-6-8-12(9-7-11)15(2,3)4/h6-9H,5,10H2,1-4H3
    • InChI Key： AEGOOHDAUMBYHG-UHFFFAOYSA-N
    • SMILES： O=C(CC(=O)OCC)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 248.14100
  • Monoisotopic Mass: 248.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 3.12000

Ethyl 3-(4-(tert-butyl)phenyl)-3-oxopropanoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Ethyl 3-(4-(tert-butyl)phenyl)-3-oxopropanoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:101498-88-8)Ethyl 3-(4-(tert-butyl)phenyl)-3-oxopropanoate
Order Number:A1099825
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:27
Price ($):3506.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:101498-88-8)Ethyl 3-(4-(tert-butyl)phenyl)-3-oxopropanoate
A1099825
Purity:99%
Quantity:25g
Price ($):3506.0
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